Cas no 6303-73-7 (1-(pyridin-2-yl)butan-2-one)
1-(pyridin-2-yl)butan-2-one structure
Product Name:1-(pyridin-2-yl)butan-2-one
CAS No:6303-73-7
MF:C9H11NO
MW:149.189742326736
CID:1115120
PubChem ID:238500
Update Time:2025-04-20
1-(pyridin-2-yl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-pyridinyl)-2-Butanone
- 1-pyridin-2-ylbutan-2-one
- 1-(Pyridin-2-yl)butan-2-one
- 2-butanone, 1-(2-pyridinyl)-
- AKOS009264213
- starbld0040690
- F8882-1574
- DA-04213
- NSC42873
- DTXSID30285808
- 6303-73-7
- NSC-42873
- SCHEMBL1253528
- 1-(pyridin-2-yl)butan-2-one
-
- Inchi: 1S/C9H11NO/c1-2-9(11)7-8-5-3-4-6-10-8/h3-6H,2,7H2,1H3
- InChI Key: YUNKBRZOUZPKPL-UHFFFAOYSA-N
- SMILES: O=C(CC)CC1C=CC=CN=1
Computed Properties
- Exact Mass: 149.08413
- Monoisotopic Mass: 149.084064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30
- XLogP3: 1
Experimental Properties
- Density: 1.024
- Boiling Point: 229.7°C at 760 mmHg
- Flash Point: 98.2°C
- Refractive Index: 1.505
- PSA: 29.96
- LogP: 1.60320
1-(pyridin-2-yl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P139836-100mg |
1-(Pyridin-2-yl)butan-2-one |
6303-73-7 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P139836-500mg |
1-(Pyridin-2-yl)butan-2-one |
6303-73-7 | 500mg |
$ 390.00 | 2022-06-03 | ||
| TRC | P139836-1g |
1-(Pyridin-2-yl)butan-2-one |
6303-73-7 | 1g |
$ 615.00 | 2022-06-03 | ||
| Life Chemicals | F8882-1574-0.25g |
1-(pyridin-2-yl)butan-2-one |
6303-73-7 | 95%+ | 0.25g |
$380.0 | 2023-09-06 | |
| Life Chemicals | F8882-1574-0.5g |
1-(pyridin-2-yl)butan-2-one |
6303-73-7 | 95%+ | 0.5g |
$400.0 | 2023-09-06 | |
| Life Chemicals | F8882-1574-1g |
1-(pyridin-2-yl)butan-2-one |
6303-73-7 | 95%+ | 1g |
$422.0 | 2023-09-06 | |
| Life Chemicals | F8882-1574-2.5g |
1-(pyridin-2-yl)butan-2-one |
6303-73-7 | 95%+ | 2.5g |
$844.0 | 2023-09-06 | |
| Life Chemicals | F8882-1574-5g |
1-(pyridin-2-yl)butan-2-one |
6303-73-7 | 95%+ | 5g |
$1266.0 | 2023-09-06 | |
| Life Chemicals | F8882-1574-10g |
1-(pyridin-2-yl)butan-2-one |
6303-73-7 | 95%+ | 10g |
$1772.0 | 2023-09-06 |
1-(pyridin-2-yl)butan-2-one Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
6303-73-7 (1-(pyridin-2-yl)butan-2-one) Related Products
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